Chitin is an insoluble and ubiquitous soil biopolymer, estimated to be the second most abundant organic soil biopolymer on Earth. Despite its abundance, role as a source of C and N in soil, and importance to ecosystem function, further research is required to elucidate key controls on chitin breakdown under varying environmental conditions. Previous work highlights the important role rhizosphere microbiomes and root exudates can play in chitin catabolism. To enable mapping of chitinase activity within the highly heterogeneous and spatially organized rhizosphere, we designed and synthesized an enzymatically activated fluorogenic substrate, chitotriose-TokyoGreen (chitotriose-TG), by incorporating a fluorescein derivative (TG) onto the trimeric unit of chitin. This non-fluorescent substrate is selectively hydrolyzed by chitinase to release TG and yield a fluorescence signal, which can be used to spatially image and measure chitinase activity in the rhizosphere. To demonstrate the application of this technique, we grew switchgrass (Panicum virgatum) in rhizoboxes amended with a horizontal layer supplemented with chitin. We extracted mobile proteins from the rhizobox using a nitrocellulose membrane blotting technique which offers non-destructive enzyme extraction while preserving the 2D spatial position of the enzymes. We then subjected these membranes to the synthesized chitotriose-TG stain to spatially visualize the distribution of chitinase activity within the rhizosphere. We observed increased chitinase activity near switchgrass roots and higher activity within the soil zone enriched in chitin, showing an adaptive response of chitinase production with spatial focusing in areas of higher chitin abundance. Thus, the enzyme extraction and visualization strategy we describe here can enhance efforts to better understand spatial controls on chitin breakdown in rhizosphere, further elucidating the role of chitin as a C and N source in these systems.

Forest soil microbial community is easily modified by changes in plant composition. Therefore, differences in the assembly of soil microbial community within different forest types should be evaluated to gain a deeper understanding of microbial biodiversity and forest system functioning. In the present study, pine, oak, and pine-oak mixed forests at different developmental stages (young, immature, and mature forests) were evaluated to explore the assembly, co-occurrence network, and influencing factors of bacterial and fungal community. The assembly of bacterial community was dominated by deterministic processes (homogeneous selection), whereas the assembly of fungal community was dominated by stochastic processes (dispersion limited). At the young forest stage, the proportion of deterministic processes in bacterial community assembly among the three forest types differed less. In contrast, the proportion of deterministic processes at the immature and mature forest stages in the bacterial community assembly in the pine-oak mixed forest was larger than that in the pure forests. The proportion of stochastic processes in the assembly of fungal community in the pine-oak mixed forest was greater than that in the pure forests and was observed at all forest stages. Network analysis showed that the links and average degree of bacteria in the pine-oak mixed forest were lower than that of the pure forests, whereas the network topological features of fungi in the pine-oak mixed forest were higher than that of the pure forests. The stochastic processes increased microbial co-occurrence. The results of the random forest indicated that Pielou's evenness index (E) of plant was the most important predictor of fungal community assembly, and Shannon's diversity index (H) of plant also was the critical factor influencing bacterial community assembly. Our study demonstrated the importance of plant diversity in the assembly of forest soil microbial community.

Unraveling the mechanistic controls of methane (CH4) cycling in northern peatland ecosystems is crucial for understanding peatland-climate feedbacks. Growing evidence indicates that the microbial reduction of organic matter as a terminal electron acceptor can be a key regulator of CH4 production in peatlands, but the role of microbial organic matter reduction in different peatlands has not been well explored. Using an electron shuttling capacity assay, we investigated the relationship between the microbial reduction of organic matter and anaerobic CH4 and carbon dioxide (CO2) production in peatland soils in three experiments. In the first experiment, we surveyed the importance of microbial organic matter reduction in six soils representing the ombrotrophic-minerotrophic peatland gradient. In the second experiment, we further explored the reduction of solid-phase organic electron acceptors in a minerotrophic fen and compared these results to previously published values from an ombrotrophic bog (the end members of the initial gradient surveyed). Results from these experiments suggest that microbial organic matter reduction suppresses CH4 production, especially in ombrotrophic peat soils, likely helping to explain low CH4 production in bog-like soils. In contrast, the pool of oxidized organic matter was quickly reduced in minerotrophic peat soils which subsequently exhibited higher rates of CH4 production. In the final experiment, we investigated the effect of temperature on microbial organic matter reduction in the same ombrotrophic bog soil, demonstrating that warmer temperatures resulted in both a faster reduction of solid-phase organic matter and an apparent increase in the size of the organic electron acceptor pool that can be reduced by microbes. Future work should explore the drivers of the observed differences in microbial organic matter reduction in different peatland soils to provide a stronger mechanistic explanation for how this process will regulate peatland greenhouse gas dynamics in the face of global change, including increases in temperature.

Neonicotinoid pesticides are widely used within agroecosystems. Due to their systemic nature and high solubility, neonicotinoids are frequently recorded in soil, water, untreated plant matter and non-target organisms. Studies have demonstrated their capacity to induce invertebrate mortality, however, very little research has been conducted beyond pollinator exposure, particularly under field conditions. Typically, many neonicotinoids are applied via seed-dressings, reducing their direct contact with pollinators, but offering an unintended soil-exposure pathway. Soil biology underpins many vital functions, from regulating water and gas flow, to maintaining physical soil structure. In this study we investigated the effect of a commercial neonicotinoid pesticide (Insyst®) on the abundance, richness, and composition of both the mesofaunal and microbial communities and associated metabolome during oilseed rape (Brassica napus L.) production. Our results showed that over a single growing season, foliar application of Insyst® (250 g ha−1, 50 g ha−1 of the active ingredient, acetamiprid) had no significant effect (P > 0.05) on the measured soil biological indexes. Seasonal variation was a significantly greater driver in regulating biological communities within the soil than Insyst® application. In addition, we showed that the active ingredient (acetamiprid) was rapidly degraded by the soil microbial community (theoretical half-life = 119 days) during the summer cropping season. These results help highlight the need for realistic field studies, as agricultural pesticides are never pure, often containing surfactants, adjuvants, or emulsifiers which alter their behaviour and ecotoxicity. Understanding the biological interactions of vital soil fauna with necessary pesticide usage will enable proper risk alleviation measures to maintain soil biological and ecological health.

Dissolved organic matter (DOM) is involved in numerous biogeochemical processes, and its molecular weight affects many of these processes through its bioavailability and sorptive capacity. However, it remains unknown to what extent the molecular weight of DOM mediates its dynamics, for example, influencing its role in DOM-microbe interactions and the processes determining the compositional assembly of DOM. To address this issue, ultrahigh-resolution Fourier transform ion cyclotron resonance mass spectrometry (FT-ICR-MS) and high-throughput sequencing were applied to investigate how the molecular weight of DOM was associated with its dynamics in two typical agricultural soils with different fertility. Our results showed that low-molecular-weight DOM had lower biological stability and a higher transformation potential. Analysis of the DOM-microbe co-occurrence network showed that low-molecular-weight DOM displayed tighter interactions with a diversity of microbes, while high-molecular-weight DOM interacted with only a few microbes. Ecological null models revealed that the compositional assembly of low-molecular-weight DOM, but not high-molecular-weight DOM, was more controlled by deterministic processes. Taken together, our results demonstrate the fundamental role the molecular weight of DOM plays in determining biological stability, transformation potential, interactions with microbes, and assembly mechanisms of DOM in agricultural soils. This work provides the foundation for general principles explaining complex dynamics of DOM in natural ecosystems, highlighting that using theories and concepts in metacommunity ecology, such as community diversity and assembly mechanisms, may open a new avenue to understand DOM dynamics from a macro perspective.

Soil microbial biomass is assumed to have stable chemical composition. Various components of the biomass such as DNA, ATP, or chloroform-labile organic carbon are measured in soil and converted into total microbial biomass using experimentally derived conversion factors, which are also assumed to be constant. However, several observations suggest the opposite. The composition of soil microbial biomass is likely changing with specific growth rate as observed in pure cultures of single microbial species. In this study, we define a “sub-Microbial” model that explicitly represents changes in composition of soil microbial biomass associated with changes in specific growth rate. We calibrate the model with published data and compare its performance with the simpler Monod and Pirt models, which consider microbial biomass as a single pool with invariant chemical composition. The model explains well the variability in chloroform-labile content of microbial biomass following organic substrate additions as well as variability in ratios of different components of microbial biomass. Changes in composition of soil microbial biomass are quantitatively significant and occur over hours and days resulting in our sub-Microbial model outperforming both the Monod and Pirt models. Our results further indicate that the composition of soil microbial biomass changes consistently with growth rate across various soils. Here, we provide a methodological recommendation how to determine total soil microbial biomass and its physiological characteristics such as growth rate, turnover rate and substrate use efficiency as accurately as possible. In light of the presented results, we would like to initiate a discussion about the methodological issues associated with measurement of soil microbial biomass as these measurements are expected to inform a new generation of microbially-explicit soil biogeochemical models predicting development of terrestrial ecosystems under various scenarios.

Soil microbes perceive drying and rewetting (DRW) events as more or less harsh depending on the previous soil moisture history. If a DRW event is not perceived as harsh, microbial growth recovers rapidly after rewetting (referred to as ‘type 1’ response), while a harsh DRW will be followed by a delayed growth recovery (‘type 2’ response). Predicting these responses based on pedoclimatic factors is important because they can determine how carbon is partitioned between growth (soil C stabilization) and respiration (C loss to the atmosphere). To characterize the microbially perceived harshness between the two extreme types 1 and 2, and its pedoclimatic drivers, we described microbial growth with a single logistic function and respiration with a rescaled gamma distribution using ∼100 growth and respiration datasets. These functions captured microbial growth and respiration rates well during the recovery phase after rewetting. Therefore, the fitted parameters from these functions could help us to capture the continuum of microbial recovery between type 1 and 2 and characterize harshness levels. The product of growth parameters τ (delay time) and b (the slope of the growth curve at time τ) was an effective index that could capture and quantify perceived harshness because it allowed separating type 1 and 2 responses better than τ or b alone or than any other parameter describing the growth or respiration response. The drier the soil before rewetting and the lower the pH, the higher was the perceived harshness (τ×b), the longer the delay of growth recovery, and the larger the CO2 loss at rewetting. Overall, this study places soil microbial responses to DRW along a continuous gradient from fast to slow recovery, where the faster the recovery, the better adapted the microbial community is to the DRW event.

Organic fertilizers increase soil fertility, microbial diversity and heterogeneity of microbial activity hotspots. Black soldier fly (Hermetia illucens L.) frass (BSFF) derived from organic waste composts has been extensively marketed as organic fertilizer, but its effects on rhizosphere microbiota remain unknown. We compared the effects of BSFF from three organic wastes (straw, manure, and kitchen waste) on maize growth in acidic soils. Sufficient P, an optimal soil pH, and a satisfactory soil C/N ratio, as provided by the straw-derived frass, increased the maize growth more than the other frass types. Maize growth increased due to nutrient mobilization by active rhizosphere microbiota, which was localized using in situ soil zymography and identified through DNA amplicon sequencing and quantitative PCR. Specifically, the area of hotspots of acid phosphatase activity along the maize roots increased for 2.8 times after straw-derived frass application compared to unamended soils. Microbial diversity raised within these enzyme activity hotspots and was accompanied by the increased abundances of plant growth-promoting microbial taxa like Luteibacter, Chrysosporium, and Cladorrhinum. Microorganisms formed efficient and mutualistic networks within the rhizosphere hotspots induced by straw-derived frass to accelerate organic P mineralization, as inferred by random forest analysis and the quantitative of phoC and phoD genes. Concluding, the straw-derived frass benefits maize growth on acidic soils through abiotic (soil physico-chemical properties) and biotic (active rhizosphere microbiota) stimuli.

The bait-lamina test (BLT) is a widely used method for assessing the feeding activity of soil detritivores. However, one of its limitations is the ambiguity in the interpretation of results, as it is difficult to determine which taxa or size groups consumed the bait. To address this issue, we propose a modification of the BLT called the differential BLT, which allows for the estimation of the contribution of macrofauna to the total feeding activity of soil detritivores. In the differential BLT, the size of the holes is reduced to prevent bait ingestion by macrofauna. The values obtained from the large holes represent the bait consumption by all groups, while the difference between values obtained from large and small holes is attributed to macrofauna alone. Through a laboratory experiment with defaunated soil subsequently inoculated with earthworms and using the strips with various hole sizes, we identified the threshold aperture size of 0.2–0.3 mm that excludes earthworms from the bait. In an experiment with laboratory-cultured enchytraeids, we demonstrate that these aperture sizes do not prevent bait consumption by mesofauna. We also conducted a field experiment in the southern taiga coniferous forests, where we verified the applicability of the differential BLT in situ and estimated that macrofauna contributes two-thirds to the total feeding activity. The partitioning of the total feeding activity of soil detritivores using the differential BLT can be a valuable tool for soil ecologists to assess the functioning of below-ground animal communities.

There are significant gaps in our understanding of how to sustainably manage agricultural soils to preserve soil biodiversity. Here we evaluate and quantify the effects of agricultural management and location on soil microbiology using nine field trials that have consistently applied different soil management practices in the United Kingdom using DNA barcode sequence data. We tested the basic hypothesis that various agricultural management interventions have a significant and greater effect on soil bacterial and fungal diversity than geographic location. The analyses of soil microbial DNA sequence data to date has lacked standardisation which prevents meaningful comparisons across sites and studies. Therefore, to analyse these data and crucially compare and quantify the size of any effects on soil bacterial and fungal biodiversity between sites, we developed and employed a post-sequencing DNA-barcode biodiversity standard analysis method (DNA-BSAM). The DNA-BSAM comprises a series of standardised bioinformatic steps for processing sequences but more importantly defines a standardised set of ecological indices and statistical tests. Use of the DNA-BSAM reveals the hypothesis was not strongly supported, and this was primarily because: 1) there was a large variance in the effects of various management interventions at different sites, and 2) location had an equivalent or greater effect size than most management interventions for most metrics. Some dispersed sites imposed the same organic amendments interventions but showed different responses, and this combined with observations of strong differences in soil microbiomes by location tentatively suggests that any effect of management may be contingent on location. This means it could be unreliable to more widely extrapolate the findings from trials performed only at one location. The widespread use of a standard approach will allow meaningful cross-comparisons between soil microbiome studies and thus a substantial evidence-base of the effects of land-use on soil microbiology to accumulate and inform soil management decisions.